Cas no 1012-82-4 (1H-Purine-2,6-dione,3,7-dihydro-7-hydroxy-1,3-dimethyl-)

1012-82-4 structure
Product name:1H-Purine-2,6-dione,3,7-dihydro-7-hydroxy-1,3-dimethyl-
1H-Purine-2,6-dione,3,7-dihydro-7-hydroxy-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,3,7-dihydro-7-hydroxy-1,3-dimethyl-
- 7-hydroxy-1,3-dimethylpurine-2,6-dione
- 7-Hydroxytheophyllin [German]
- 1H-Purine-2,6-dione, 3,7-dihydro-7-hydroxy-1,3-dimethyl- (9CI)
- 7-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
- 7-Hydroxytheophyllin
- 7-Hydroxytheophylline
- BRN 0616325
- Theophylline, 7-hydroxy-
- 7-Hydroxytheophyline
- 3,7-Dihydro-7-hydroxy-1,3-dimethyl-1H-purine-2,6-dione
- DTXSID10143775
- 1H-Purine-2,6-dione, 3,7-dihydro-7-hydroxy-1,3-dimethyl-
- 1012-82-4
-
- Inchi: InChI=1S/C7H8N4O3/c1-9-5-4(11(14)3-8-5)6(12)10(2)7(9)13/h3,14H,1-2H3
- InChI Key: OAJZHQGFGXPEPA-UHFFFAOYSA-N
- SMILES: ON1C=NC2N(C(N(C(=O)C1=2)C)=O)C
Computed Properties
- Exact Mass: 196.05974
- Monoisotopic Mass: 196.05964
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 78.7
Experimental Properties
- Density: 1.4375 (rough estimate)
- Boiling Point: 333.04°C (rough estimate)
- Flash Point: 239.4°C
- Refractive Index: 1.6700 (estimate)
- PSA: 78.67
- LogP: -1.32900
1H-Purine-2,6-dione,3,7-dihydro-7-hydroxy-1,3-dimethyl- Security Information
- Safety Term:x. See also THEOPHYLLINE; THEOPHYLLINE, compound with ETHYLENEDIAMINE (2:1); 8-THEOPHYLLINE MERCURIC ACETATE; THEOPHYLLINE METHOXYOXIMERCURI-PROPYL SUCCINYLUREA."> Questionable carcinogen with experimental tumorigenic data. When heated to decomposition it emits toxic fumes of NOx. See also THEOPHYLLINE; THEOPHYLLINE, compound with ETHYLENEDIAMINE (2:1); 8-THEOPHYLLINE MERCURIC ACETATE; THEOPHYLLINE METHOXYOXIMERCURI-PROPYL SUCCINYLUREA.
1H-Purine-2,6-dione,3,7-dihydro-7-hydroxy-1,3-dimethyl- Related Literature
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Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
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Huy Quang Lê,Yibo Ma,Marc Borrega,Herbert Sixta Green Chem., 2016,18, 5466-5476
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Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
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J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
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Michael J. Hertaeg,Heather McLiesh,Julia Walker,Gil Garnier Analyst, 2021,146, 6970-6980
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